3-(3-bromobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide
Description
3-(3-bromobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C22H14BrN3O5 and its molecular weight is 480.274. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Diversity-Oriented Synthesis : A study by Han, Wu, and Dai (2014) elaborates on a diversity-oriented synthesis approach for highly functionalized benzofuran-2-carboxamides. This method combines Ugi four-component reaction and microwave-assisted Rap–Stoermer reaction, showcasing a pathway that could potentially be applicable for synthesizing compounds like 3-(3-bromobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide with modifications in starting materials or reaction conditions Synlett.
Biological and Medicinal Applications
- Antimicrobial Activities : Kumari et al. (2019) report on the synthesis and antimicrobial screening of 5-bromobenzofuranyl aryl ureas and carbamates, indicating the potential for benzofuran derivatives to act against various microbial strains. This suggests that similar compounds could be explored for their antimicrobial properties Asian Journal of Organic & Medicinal Chemistry.
Material Science and Corrosion Inhibition
- Corrosion Inhibition : Mishra et al. (2018) explore N-Phenyl-benzamide derivatives for the acidic corrosion inhibition of mild steel, demonstrating how electronic substituents influence inhibition efficiency. This highlights a potential application area for benzamide derivatives in materials science, especially in corrosion protection strategies Journal of Molecular Liquids.
Pharmaceutical Research
- Anti-inflammatory Agents : Research by Khadse, Talele, and Agrawal (2011) on (E/Z)‐aminocarbonyl arylvinylbenzamides investigates their anti-inflammatory activity and ulcerogenic tendency, providing insights into the therapeutic potential of benzamide derivatives in developing safer anti-inflammatory medications Archiv der Pharmazie.
Properties
IUPAC Name |
3-[(3-bromobenzoyl)amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14BrN3O5/c23-14-5-3-4-13(12-14)21(27)25-19-17-6-1-2-7-18(17)31-20(19)22(28)24-15-8-10-16(11-9-15)26(29)30/h1-12H,(H,24,28)(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXARZPCPRYHZJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=CC(=CC=C4)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14BrN3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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